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An In-depth Technical Guide to 1,3-Benzodioxole-4-carbonyl chloride: Chemical Properties and

Reactivity

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,3-Benzodioxole-4-carbonyl chloride is a highly reactive acyl chloride derivative of the 1,3-

benzodioxole (also known as methylenedioxybenzene) scaffold. This scaffold is a prominent

structural element in numerous natural products and serves as a versatile building block in the

synthesis of pharmaceuticals, agrochemicals, and fragrances.[1] The presence of the reactive

acyl chloride group makes this compound a valuable intermediate for introducing the 1,3-

benzodioxole-4-carbonyl moiety into various molecules through nucleophilic acyl substitution

and Friedel-Crafts acylation reactions. This document provides a comprehensive overview of

its chemical properties, reactivity, and key experimental considerations.

Chemical and Physical Properties
1,3-Benzodioxole-4-carbonyl chloride is a derivative of 1,3-benzodioxole, a bicyclic heterocyclic

organic compound.[1] The core structure consists of a benzene ring fused to a 1,3-dioxole ring.

The addition of the carbonyl chloride group at the 4-position significantly influences its chemical

behavior, rendering it a reactive electrophile.
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Table 1: Physicochemical Properties of 1,3-Benzodioxole-4-carbonyl chloride

Property Value Reference

CAS Number 66411-55-0 [2][3]

Molecular Formula C₈H₅ClO₃ [2][3][4]

Molecular Weight 184.58 g/mol [2][3][5]

Boiling Point 285.5 ± 29.0 °C at 760 mmHg [2][5]

Density 1.5 ± 0.1 g/cm³ [2][5]

Flash Point 132.3 °C [5]

InChI Key
LVBLTFSJUMJXBI-

UHFFFAOYSA-N
[4][5]

Canonical SMILES
C1OC2=CC=CC(=C2O1)C(=O

)Cl
[3][4][5]

Reactivity and Reaction Mechanisms
The reactivity of 1,3-Benzodioxole-4-carbonyl chloride is dominated by the chemistry of the acyl

chloride functional group. Acyl chlorides are among the most reactive carboxylic acid

derivatives, readily undergoing nucleophilic acyl substitution.[6][7] The high reactivity stems

from the electron-withdrawing nature of both the carbonyl oxygen and the chlorine atom, which

imparts a significant positive partial charge on the carbonyl carbon, making it highly susceptible

to nucleophilic attack.[8][9]

Nucleophilic Acyl Substitution
The general mechanism for these reactions is a two-step process known as nucleophilic

addition-elimination.[8][10] First, the nucleophile attacks the electrophilic carbonyl carbon,

breaking the pi bond and forming a tetrahedral intermediate. In the second step, the carbonyl

group is reformed by eliminating the chloride ion, which is an excellent leaving group.[6][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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